Cas no 1355171-47-9 (Tert-butyl 4-(3-hydroxypyrrolidin-1-YL)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(3-hydroxypyrrolidin-1-YL)piperidine-1-carboxylate
• CAS No: 1355171-47-9
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 4589799
• PubChem ID: 53419025
• Update Time: 2025-05-26

Tert-butyl 4-(3-hydroxypyrrolidin-1-YL)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 4-(3-HYDROXYPYRROLIDIN-1-YL)PIPERIDINE-1-CARBOXYLATE
• Tert-butyl 4-(3-hydroxypyrrolidin-1-YL)piperidine-1-carboxylate

• Inchi： 1S/C14H26N2O3/c1-14(2,3)19-13(18)15-7-4-11(5-8-15)16-9-6-12(17)10-16/h11-12,17H,4-10H2,1-3H3
• InChI Key： IDDRBVPPJZMTDZ-UHFFFAOYSA-N
• SMILES： OC1CCN(C1)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 270.19434270 g/mol
• Monoisotopic Mass: 270.19434270 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53
• Molecular Weight: 270.37

Experimental Properties

• Density: 1.149±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (17 g/l) (25 º C),

Additional information on Tert-butyl 4-(3-hydroxypyrrolidin-1-YL)piperidine-1-carboxylate

Tert-butyl 4-(3-hydroxypyrrolidin-1-YL)piperidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 4-(3-hydroxypyrrolidin-1-YL)piperidine-1-carboxylate, identified by the CAS number 1355171-47-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and chemical synthesis.

The molecular structure of Tert-butyl 4-(3-hydroxypyrrolidin-1-YL)piperidine-1-carboxylate comprises a piperidine ring substituted with a hydroxypyrrolidine group and a tert-butyl ester moiety. The piperidine ring, a six-membered saturated ring with one nitrogen atom, serves as the core structure, while the hydroxypyrrolidine group introduces additional complexity and functionality to the molecule.

Recent studies have highlighted the importance of this compound in medicinal chemistry, particularly in the design of bioactive molecules with potential therapeutic applications. The hydroxypyrrolidine group, which is a five-membered ring containing one oxygen atom and one nitrogen atom, contributes to the compound's ability to interact with biological targets such as enzymes and receptors.

One of the key aspects of Tert-butyl 4-(3-hydroxypyrrolidin-1-YL)piperidine-1-carboxylate is its synthetic versatility. Researchers have explored various methods to synthesize this compound, including nucleophilic substitution reactions and coupling reactions involving esterification steps. These methods not only provide efficient routes to the compound but also allow for further functionalization to create derivatives with enhanced biological activity.

The biological activity of this compound has been a focal point in recent research efforts. Studies have demonstrated that it exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for drug development in these therapeutic areas. Additionally, its ability to modulate cellular signaling pathways has been investigated, further underscoring its potential as a lead compound for novel drug discovery.

In terms of applications, Tert-butyl 4-(3-hydroxypyrrolidin-1-YL)piperidine-1-carboxylate has shown promise in the development of agents targeting chronic inflammatory diseases and oxidative stress-related conditions. Its unique chemical structure allows for interactions with key biological molecules, making it a valuable tool in understanding disease mechanisms and designing effective therapies.

Moreover, the compound's stability under various chemical and physiological conditions has been thoroughly examined, revealing its suitability for use in both laboratory settings and potential clinical applications. Its resistance to degradation under physiological pH conditions is particularly advantageous for drug delivery systems requiring prolonged stability.

In conclusion, Tert-butyl 4-(3-hydroxypyrrolidin-1-YL)piperidine-1-carboxylate represents a significant advancement in organic chemistry and pharmacology due to its unique structure, synthetic versatility, and promising biological activity. As research continues to uncover its full potential, this compound is poised to play a crucial role in the development of innovative therapeutic agents.